N-(3,4-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19N3O4/c1-14-8-9-17(11-15(14)2)22-20(25)19-7-4-10-23(21(19)26)13-16-5-3-6-18(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key: KZUXARFXQNYAPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DMN-PEP, is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of dihydropyridine derivatives, which have been extensively studied for their potential therapeutic applications. DMN-PEP has been shown to possess several interesting properties, which make it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Material Applications

• Polyamide and Polyimide Synthesis : Research on polyamides and polyimides containing various functional groups, such as nitro-substituted phenyl rings, suggests potential applications in materials science, especially in creating polymers with specific electronic or photonic properties. For instance, the synthesis of polyamides and polyimides involving nitrobenzyl groups could offer insights into the development of novel materials with unique thermal and mechanical properties (Liaw et al., 2002).

Chemical Synthesis and Medicinal Chemistry

• Antidepressant and Nootropic Agents : The synthesis of Schiff’s bases and azetidinones from pyridine-4-carbohydrazides demonstrates the chemical versatility of nitro-substituted compounds in creating potential antidepressant and nootropic drugs. This suggests the relevance of similar chemical frameworks in medicinal chemistry for the development of new therapeutic agents (Thomas et al., 2016).

Advanced Functional Materials

• Photosensitive Polyimides : The development of photosensitive polyimides incorporating o-nitrobenzyl ether groups for micropatterning applications points to the use of nitro-substituted compounds in advanced material synthesis. Such materials could have applications in electronics, photolithography, and the creation of microelectronic devices (Shin et al., 2007).

Antimicrobial Research

• Synthesis of Pyridothienopyrimidines and Pyridothienotriazines : The synthesis of compounds with pyridine and thiophene rings, some of which include nitro groups, and their evaluation for antimicrobial activity underscores the potential of nitro-substituted compounds in developing new antimicrobial agents. This indicates the broader relevance of such compounds in pharmaceutical research aimed at finding new treatments for infections (Abdel-rahman et al., 2002).